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Compound of Interest

Compound Name: Hexylene Glycol

Cat. No.: B1662818 Get Quote

Hexylene Glycol: A Technical Guide to Safe
Handling in Research Settings
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling protocols for the use of

hexylene glycol in a research environment. Adherence to these guidelines is critical for

ensuring personnel safety and maintaining a secure laboratory setting.

Chemical and Physical Properties
Hexylene glycol (2-methyl-2,4-pentanediol) is a colorless, oily liquid with a mild, sweetish

odor.[1][2] It is completely miscible with water and most organic solvents.[3] Key physical and

chemical properties are summarized below.
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Property Value

CAS Number 107-41-5

Molecular Formula C6H14O2

Molecular Weight 118.17 g/mol [4]

Boiling Point 197 - 198.5 °C[3]

Melting Point -50 °C[3]

Flash Point 96 °C (205 °F) - open cup[5]

Autoignition Temperature 306 °C (583 °F)[5]

Vapor Pressure 0.067 hPa (0.05 mmHg) at 20 °C[3]

Specific Gravity 0.922 - 0.923[3][6]

Vapor Density (Air = 1) 4.1[7]

Hazard Identification and Toxicology
Hexylene glycol is classified as a hazardous substance.[8] The primary hazards are skin and

eye irritation.[4] It is also suspected of damaging an unborn child.[3][9]

Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H361d: Suspected of damaging the unborn child.[3]

Toxicological Summary:
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
>2,000 mg/kg Rat OECD TG 420[3]

Acute Dermal Toxicity

(LD50)
>2,000 mg/kg Rat OECD TG 402[3]

Skin Irritation Irritating Rabbit (Draize Test) [3]

Eye Irritation
Causes serious eye

irritation
Rabbit OECD TG 405[3]

Skin Sensitization Not a sensitizer [8]

Inhalation of high concentrations of vapor may cause irritation of the respiratory system, sore

throat, and coughing.[3] Symptoms of overexposure can include headache, dizziness, nausea,

and central nervous system depression.[3][8]

Occupational Exposure Limits
To minimize the risk of adverse health effects, occupational exposure limits have been

established by various regulatory bodies.

Organization Exposure Limit

ACGIH (TLV-TWA) 25 ppm

ACGIH (TLV-STEL) 50 ppm (vapor), 10 mg/m³ (inhalable aerosol)[3]

NIOSH (REL) 25 ppm (Ceiling)

OSHA (PEL) No established limit

Safe Handling and Storage
Engineering Controls

Work should be conducted in a well-ventilated area.[9]

Local exhaust ventilation is preferred to control emissions at the source.[1][3]
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Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[3][5]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted to determine the appropriate PPE. The

following are general recommendations:

Eye/Face Protection: Tightly fitting safety goggles or a face shield are recommended.[3][5]

Hand Protection: Wear protective gloves. Recommended materials include nitrile rubber,

butyl rubber, and polychloroprene (PCP).[3]

Skin and Body Protection: A lab coat, apron, or coveralls should be worn to prevent skin

contact.[5][10] In cases of potential significant exposure, an impervious body suit and boots

are recommended.[3]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH-approved respirator with an organic vapor cartridge.[3][11]

The following diagram illustrates a general workflow for the safe handling of hexylene glycol in
a research setting.
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Workflow for Safe Handling of Hexylene Glycol
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Handling

Post-Handling

Start: New Experiment
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Don PPE

Prepare Work Area (e.g., absorbent pads)

Dispense Hexylene Glycol

Perform Experiment

Decontaminate Work Area and Equipment
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Dispose of Waste

End
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Caption: Workflow for Safe Handling of Hexylene Glycol.
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Storage Requirements
Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[3][9]

Keep containers tightly closed and sealed when not in use.[5][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[3]

Ground and bond containers and receiving equipment to prevent static discharges.[3]

Store locked up.[3][9]

Accidental Release Measures
In the event of a spill or leak, follow these procedures:

Small Spills
Evacuate non-essential personnel from the area.[1][12]

Ensure adequate ventilation.[9]

Remove all sources of ignition.[1]

Wear appropriate PPE as outlined in Section 4.2.

Absorb the spill with an inert, non-combustible material such as dry sand, earth, or

vermiculite.[1][12]

Collect the absorbed material and place it in a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly with soap and water.[13]

Large Spills
Evacuate the area immediately.
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Activate the emergency fire alarm if necessary.[13]

Contact your institution's emergency response team.

Prevent the spill from entering drains or public waters.[4][9]

The following flowchart outlines the decision-making process for responding to a hexylene
glycol spill.
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Hexylene Glycol Spill Response Decision Tree

Spill Detected

Assess Spill Size and Risk

Is the spill large, unmanageable, or in a poorly ventilated area?

Evacuate Area
Activate Alarm

Call Emergency Response

Yes

Is the spill small and manageable?

No

Report Incident

No

Alert Personnel in the Immediate Area

Yes

Don Appropriate PPE
Gather Spill Kit

Contain Spill with Absorbent Material

Absorb and Collect Spilled Material

Decontaminate Spill Area

Package and Label Waste for Disposal

End
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Caption: Hexylene Glycol Spill Response Decision Tree.
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First Aid Measures
Immediate medical attention is crucial in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[3] Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected skin with

plenty of soap and water.[9][12] If skin irritation occurs, get medical advice/attention.[3] Wash

contaminated clothing before reuse.[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[12] If not

breathing, give artificial respiration.[4] If breathing is difficult, give oxygen.[14] Seek medical

attention if symptoms persist.[5]

Ingestion: Rinse mouth with water.[12] Do NOT induce vomiting.[9] Never give anything by

mouth to an unconscious person.[9] Obtain emergency medical attention.[9]

Disposal Considerations
Dispose of hexylene glycol and contaminated materials as hazardous waste in accordance

with local, regional, and national regulations.[3][9]

Do not dispose of down the drain or into the environment.[4]

Waste containers must be properly labeled and kept closed.[15]

Experimental Protocols
Detailed methodologies for specific toxicological and analytical experiments involving hexylene
glycol are typically found in standardized guidelines, such as those published by the

Organisation for Economic Co-operation and Development (OECD) or the American Society for

Testing and Materials (ASTM). Researchers should consult these specific guidelines (e.g.,

OECD Test Guideline 402 for Acute Dermal Toxicity) for detailed experimental protocols. These

protocols are generally not included in standard safety data sheets.
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Signaling Pathways
The specific molecular signaling pathways through which hexylene glycol exerts its irritant or

toxic effects are not extensively detailed in publicly available safety literature. Toxicological

effects are often characterized at a macroscopic and cellular level rather than through specific

pathway elucidation in these documents. Further research into specialized toxicological

databases may be required to identify any known specific molecular targets or signaling

cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Key safety and handling precautions for Hexylene
Glycol in a research setting.]. BenchChem, [2025]. [Online PDF]. Available at:
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hexylene-glycol-in-a-research-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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